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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-phenylthiomorpholine, a

heterocyclic compound of interest in medicinal chemistry and drug development. Recognizing

the current scarcity of publicly available data on the precise melting and boiling points of 4-
phenylthiomorpholine, this document offers a detailed examination of its chemical context,

including the physicochemical properties of structurally similar analogs and derivatives.

Furthermore, this guide furnishes field-proven, step-by-step protocols for the experimental

determination of melting and boiling points, equipping researchers with the necessary

methodologies for in-house characterization. The significance of these thermal properties in the

broader context of drug discovery and development is also discussed, providing a holistic

understanding for professionals in the field.

Introduction to the Thiomorpholine Scaffold in
Medicinal Chemistry
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The thiomorpholine moiety, a sulfur-containing saturated heterocycle, is a valuable scaffold in

modern drug discovery.[1] As a bioisostere of the morpholine ring, the substitution of the

oxygen atom with sulfur introduces significant changes in the molecule's physicochemical

properties.[1] This substitution typically increases lipophilicity, which can be a critical parameter

for modulating a drug candidate's absorption, distribution, metabolism, and excretion (ADME)

profile.[1] The sulfur atom also presents a "metabolically soft spot," susceptible to oxidation to

the corresponding sulfoxide and sulfone.[1] This metabolic handle can be strategically

employed by medicinal chemists to fine-tune the pharmacokinetic properties of a lead

compound.

4-Phenylthiomorpholine and its derivatives have been investigated as precursors and key

intermediates in the synthesis of a wide range of biologically active molecules, including kinase

inhibitors, reverse transcriptase inhibitors, and agents with antibiotic, antifungal, and

antimycobacterial activities.[1] The phenyl group attached to the nitrogen atom provides a

platform for further functionalization, allowing for the exploration of structure-activity

relationships (SAR) in drug design.

Physicochemical Properties of 4-
Phenylthiomorpholine and Related Compounds
A thorough search of available scientific literature and chemical databases reveals a notable

lack of specific experimental data for the melting and boiling points of unsubstituted 4-
phenylthiomorpholine. However, data for closely related analogs and derivatives provide

valuable context and a predictive framework.

Data for Structurally Related Compounds
To offer a comparative analysis, the following table summarizes the melting and boiling points

of 4-phenylmorpholine (the direct oxygen analog), and several derivatives of 4-
phenylthiomorpholine.
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Compound
Name

CAS Number
Molecular
Formula

Melting Point
(°C)

Boiling Point
(°C)

4-

Phenylmorpholin

e

92-53-5 C₁₀H₁₃NO 51 - 54[2][3] 268[3]

Thiomorpholine,

4-phenyl-, 1,1-

dioxide

17688-68-5 C₁₀H₁₃NO₂S 131.5 - 133.8[4] Not available

4-(4-

Nitrophenyl)thio

morpholine

Not available C₁₀H₁₂N₂O₂S 142[1] Not available

3-

Phenylthiomorph

oline

Not available C₁₀H₁₃NS ~ -30[5] ~ 235[5]

Note: The provided data for 4-phenylmorpholine is for a different compound and should be

used as a general reference for a structurally similar molecule. The derivatives of 4-
phenylthiomorpholine illustrate how functional group modifications can significantly impact

melting points.

Synthesis of 4-Phenylthiomorpholine
The synthesis of 4-phenylthiomorpholine and its derivatives can be achieved through several

established synthetic routes. A common and effective method involves the nucleophilic

aromatic substitution reaction.

General Synthetic Pathway
A prevalent method for synthesizing N-aryl thiomorpholines involves the reaction of a

substituted aniline with a suitable dielectrophile, such as bis(2-chloroethyl) ether, in the

presence of a base to facilitate ring closure. Another approach is the reaction of thiomorpholine

with an activated aryl halide, such as a fluorinated or chlorinated benzene derivative, often

catalyzed by a base.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/211338
https://m.chemicalbook.com/ProductMSDSDetailCB3315495_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3315495_EN.htm
https://commonchemistry.cas.org/detail?cas_rn=17688-68-5
https://www.mdpi.com/1422-8599/2024/1/M1795
https://chembk.com/en/chem/3-PHENYLTHIOMORPHOLINE
https://chembk.com/en/chem/3-PHENYLTHIOMORPHOLINE
https://www.benchchem.com/product/b11721209/docs?utm_src=pdf-body#4-phenylthiomorpholine-a-technical-guide-to-its-physicochemical-characterization
https://www.benchchem.com/product/b11721209/docs?utm_src=pdf-body#4-phenylthiomorpholine-a-technical-guide-to-its-physicochemical-characterization
https://www.benchchem.com/product/b11721209/docs?utm_src=pdf-body#4-phenylthiomorpholine-a-technical-guide-to-its-physicochemical-characterization
https://www.benchchem.com/product/b11721209/docs?utm_src=pdf-body#4-phenylthiomorpholine-a-technical-guide-to-its-physicochemical-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11721209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


For instance, the synthesis of 4-(4-nitrophenyl)thiomorpholine has been reported via the

nucleophilic aromatic substitution reaction of 4-fluoronitrobenzene with thiomorpholine.[1]
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Thiomorpholine

+4-Fluoronitrobenzene 4-(4-Nitrophenyl)thiomorpholine

Base (e.g., Triethylamine) Catalyst

Heat
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Sample Preparation

Measurement

Dry the solid sample

Powder the sample

Pack into capillary tube
(2-3 mm height)

Place capillary in
melting point apparatus

Heat rapidly to ~20°C
below expected MP

Heat slowly (1-2°C/min)

Record T_initial
(first liquid droplet)

Record T_final
(fully liquid)

T_initial - T_final

Melting Point Range
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Caption: Workflow for melting point determination.
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Step-by-Step Protocol:

Sample Preparation:

Ensure the 4-phenylthiomorpholine sample is completely dry, as moisture can depress

the melting point.

Finely powder a small amount of the solid using a mortar and pestle or a spatula on a

watch glass.

Tamp the open end of a capillary tube into the powdered sample.

Invert the tube and gently tap it on a hard surface to pack the solid into the sealed end to a

height of 2-3 mm. [6]

Apparatus Setup:

Insert the capillary tube into the sample holder of a melting point apparatus.

Ensure the thermometer or temperature probe is correctly positioned.

Measurement:

If the approximate melting point is unknown, a rapid preliminary heating can be performed

to get an estimate.

For an accurate measurement, begin heating at a rate that allows for a slow temperature

rise (1-2°C per minute) as you approach the expected melting point. * Record the

temperature at which the first droplet of liquid appears (T₁).

Continue heating slowly and record the temperature at which the entire sample becomes a

clear liquid (T₂).

The melting point is reported as the range T₁ - T₂. [6]A narrow range (0.5-2°C) is indicative

of a pure compound.

Boiling Point Determination: Thiele Tube Method
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For compounds that are liquid at or near room temperature, or for determining the boiling point

of a melted solid, the Thiele tube method is a convenient micro-scale technique. This method

relies on the principle that the boiling point is the temperature at which the vapor pressure of

the liquid equals the atmospheric pressure. [7] Experimental Workflow
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Sample Preparation

Measurement

Add liquid sample to
a small test tube (0.5 mL)

Invert a sealed capillary
tube into the sample

Attach test tube to thermometer

Immerse in Thiele tube
with heating oil

Heat side arm gently

Observe rapid stream
of bubbles from capillary

Remove heat and cool

Record temperature when
liquid enters capillary

result

Boiling Point
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Caption: Workflow for boiling point determination.
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Step-by-Step Protocol:

Sample and Apparatus Preparation:

Place a small amount (approximately 0.5 mL) of the liquid 4-phenylthiomorpholine (if it is

a liquid at room temperature, or after melting) into a small test tube.

Take a capillary tube and seal one end using a flame.

Place the sealed capillary tube, open end down, into the test tube containing the sample.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Clamp the thermometer and test tube assembly so that the bulb and sample are immersed

in the oil of a Thiele tube, with the side arm of the Thiele tube positioned for heating. [7]

Measurement:

Gently heat the side arm of the Thiele tube with a Bunsen burner or microburner. The

design of the tube will ensure even heat distribution through convection. [8] * As the

temperature rises, air trapped in the capillary tube will expand and bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the open

end of the capillary tube. This indicates that the vapor pressure of the sample has

overcome the atmospheric pressure.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling ceases and the liquid just

begins to be drawn up into the capillary tube. [7]

Significance of Melting and Boiling Points in Drug
Development
The melting and boiling points of an active pharmaceutical ingredient (API) are fundamental

physicochemical properties that have significant implications throughout the drug development
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process:

Purity Assessment: A sharp and well-defined melting point is a primary indicator of the purity

of a crystalline solid. [9]Impurities typically cause a depression and broadening of the melting

range. * Compound Identification: These physical constants serve as crucial data points for

the identification and characterization of newly synthesized compounds.

Solid-State Characterization: The melting point is a key parameter in understanding the

solid-state properties of a drug substance, including polymorphism, which can affect

solubility, stability, and bioavailability.

Formulation Development: Knowledge of a compound's thermal properties is essential for

designing robust and stable pharmaceutical formulations. It informs decisions regarding

manufacturing processes such as milling, granulation, and drying, which involve heat.

Stability and Storage: The thermal stability of a drug, indicated in part by its melting and

boiling points, dictates the appropriate storage conditions to prevent degradation.

Safety and Handling of Phenyl-Substituted
Morpholine and Thiomorpholine Analogs
While a specific Safety Data Sheet (SDS) for 4-phenylthiomorpholine is not readily available,

the safety precautions for the closely related 4-phenylmorpholine provide a useful guide.

Hazards: 4-Phenylmorpholine is classified as harmful if swallowed and toxic in contact with

skin. It can cause skin and eye irritation. * Handling: Use in a well-ventilated area, preferably

in a chemical fume hood. [3]Avoid contact with skin, eyes, and clothing. [3]Wash hands

thoroughly after handling. [3]* Personal Protective Equipment (PPE): Wear appropriate

protective gloves, clothing, and safety goggles. [3]* Storage: Store in a tightly closed

container in a cool, dry place away from incompatible substances such as strong oxidizing

agents and strong acids. [3]* First Aid: In case of contact with skin, wash immediately with

plenty of soap and water. [3]If in eyes, rinse cautiously with water for several minutes. [3]If

swallowed, seek immediate medical attention. [3] It is imperative to treat 4-
phenylthiomorpholine with similar or greater caution until specific toxicological data

becomes available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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